Cas no 887355-04-6 (Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate)

• Product Name: Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate
• CAS No: 887355-04-6
• MF: C₁₃H₁₇ClO₄S
• MW: 304.789682149887
• CID: 712994
• PubChem ID: 5076081
• Update Time: 2025-06-15

Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-(chlorosulfonyl)-a,a-dimethyl-, ethyl ester
• Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate
• ethyl 3-(4-(chlorosulfonyl)phenyl)-2,2-dimethylpropanoate
• ethyl 3-(4-chlorosulfonylphenyl)-2,2-dimethylpropanoate
• 3-(4-AMINOMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
• ETHYL 3-(4-(AMINOMETHYL)PHENYL)PROPANOATE
• ethyl 3-[4-(chlorosulfonyl)phenyl]-2,2-dimethylpropanoate
• JELQKGCZSKGTBM-UHFFFAOYSA-N
• SCHEMBL14832814
• ethyl 2,2-dimethyl-3-(4-chlorosulfonylphenyl)propionate, AldrichCPR
• 887355-04-6
• DTXSID40408086
• AKOS030240393
• FT-0668235

• Inchi： 1S/C13H17ClO4S/c1-4-18-12(15)13(2,3)9-10-5-7-11(8-6-10)19(14,16)17/h5-8H,4,9H2,1-3H3
• InChI Key： JELQKGCZSKGTBM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CC(C(=O)OCC)(C)C)(=O)=O

Computed Properties

• Exact Mass: 304.05400
• Monoisotopic Mass: 304.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 381.6°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.521
• PSA: 68.82000
• LogP: 3.82670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate

Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate (CAS No. 887355-04-6): A Comprehensive Overview

Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate, identified by its CAS number 887355-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of esters and features a unique structural motif that makes it particularly valuable for various synthetic applications. The presence of both a dimethyl group and a 4-chlorosulfonylphenyl moiety contributes to its distinct chemical properties and reactivity, which are being explored for their potential in drug development and material science.

The structural composition of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate includes a propionic acid ester linked to a benzene ring substituted with a chlorosulfonyl group. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for further functionalization. In recent years, there has been growing interest in such compounds due to their utility as intermediates in the synthesis of more complex molecules. The Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate structure is particularly noteworthy because it can serve as a building block for designing novel pharmacophores that may exhibit enhanced biological activity.

One of the most compelling aspects of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate is its potential application in the development of pharmaceutical agents. The chlorosulfonyl group is known to be a versatile handle for further chemical transformations, allowing researchers to introduce additional functional groups or to modify existing ones. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. Recent studies have highlighted the importance of sulfonyl-containing compounds in the design of drugs targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate has shown promise in material science research. The combination of electron-withdrawing and sterically hindering groups in its structure can influence its electronic properties, making it a candidate for use in organic electronics or as a precursor for advanced materials. For instance, derivatives of this compound have been investigated for their potential use in organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune the properties of such materials through structural modifications is highly valued in the development of next-generation electronic devices.

The synthesis of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the esterification of 2,2-dimethyl-3-(4-chlorosulfonylphenyl)propanoic acid with ethanol under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the desired carbon-carbon bonds more efficiently. The choice of synthetic method often depends on factors such as cost-effectiveness, scalability, and environmental considerations.

Recent advancements in synthetic chemistry have enabled the preparation of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate with greater precision and efficiency. Techniques such as flow chemistry and continuous manufacturing have been explored to improve reaction yields and reduce waste generation. These innovations align with the broader trend toward green chemistry principles, which emphasize sustainability and minimal environmental impact throughout the chemical lifecycle.

The biological activity of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate has been extensively studied in recent years. Initial investigations have revealed that derivatives of this compound exhibit interesting interactions with biological targets such as enzymes and receptors. For example, modifications to the ester moiety have been found to modulate binding affinity and selectivity. Such findings are crucial for developing drugs with improved therapeutic profiles.

In vitro studies have demonstrated that certain analogs of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate possess anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. These pathways are often dysregulated in chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. By targeting these pathways selectively, researchers hope to develop treatments that offer relief without significant side effects.

The potential role of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate in oncology research is also an area of active investigation. Preclinical studies suggest that derivatives of this compound may interfere with critical processes involved in cancer cell proliferation and survival. For instance, some derivatives have been shown to inhibit tyrosine kinases—enzymes that play a central role in cancer signaling networks. Further research is needed to fully elucidate the mechanisms by which these compounds exert their anti-cancer effects.

The development of new analytical techniques has facilitated deeper insights into the behavior of Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate both in synthetic processes and biological systems. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to characterize this compound at a molecular level. These techniques provide critical data for understanding reaction mechanisms and optimizing drug design strategies.

The future prospects for Ethyl 2,2-Dimethyl-3-(4-chlorosulfonylphenyl)propionate are promising given its unique structural features and versatile reactivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential across multiple disciplines.